Cas no 116087-32-2 (2(3H)-Furanone,dihydro-3-(hydroxymethyl)-4-(1-methylethyl)-, trans- (9CI))

• Product Name: 2(3H)-Furanone,dihydro-3-(hydroxymethyl)-4-(1-methylethyl)-, trans- (9CI)
• CAS No: 116087-32-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 131077
• PubChem ID: 45096073
• Update Time: 2025-04-19

2(3H)-Furanone,dihydro-3-(hydroxymethyl)-4-(1-methylethyl)-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-3-(hydroxymethyl)-4-(1-methylethyl)-, trans- (9CI)
• 116087-32-2
• (3S,4R)-3-(Hydroxymethyl)-4-isopropyldihydrofuran-2(3H)-one
• 2(3H)-Furanone,dihydro-3-(hydroxymethyl)-4-(1-methylethyl)-,trans-(9CI)

• Inchi： 1S/C8H14O3/c1-5(2)7-4-11-8(10)6(7)3-9/h5-7,9H,3-4H2,1-2H3/t6-,7-/m1/s1
• InChI Key： COACMLXZJFLTOR-RNFRBKRXSA-N
• SMILES： O1C([C@H](CO)[C@H](C1)C(C)C)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 46.53